1-(3,4-dichlorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14Cl2N4O2/c21-15-7-6-13(10-16(15)22)11-25-17-5-3-9-24-18(17)19(27)26(20(25)28)12-14-4-1-2-8-23-14/h1-10H,11-12H2
• InChI Key: AXLHQVSALAYIPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H14Cl2N4O2
• Molecular Weight: 413.3 g/mol

Description

1-(3,4-dichlorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H14Cl2N4O2 and its molecular weight is 413.26. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-dichlorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-dichlorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Straightforward Synthesis and ADME Properties : A study developed a straightforward synthesis method for pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones from 2-chloropyridine-3-carboxylic acid. This synthesis highlights significant variation in biopharmaceutical properties among the derivatives, including solubility, permeability, and intrinsic clearance values, indicating a broad range of potential research and development applications (M. Jatczak et al., 2014).

Biological Activities

Urease Inhibition Activity : Another study focused on the synthesis of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione derivatives and evaluated their in vitro urease inhibition activity. Some of these compounds exhibited significant activity, underscoring the potential of pyrido[1,2-a]pyrimidine derivatives in developing urease inhibitors (A. Rauf et al., 2010).

Analytical and Synthetic Applications

π-Interactions and Hydrogen Bonding : Research into charge-separated modified nucleobases involving π-interactions and hydrogen bonding of self-complementary cationic and betainic uracils, including reactions with heteroaromatics, could inform the development of novel analytical techniques or synthetic methodologies for similar pyrido[3,2-d]pyrimidine derivatives (A. Schmidt et al., 1999).

Material Science and Sensor Development

Photophysical Properties and pH-Sensing Application : The design and synthesis of pyrimidine-phthalimide derivatives, including studies on their solid-state fluorescence and solvatochromism, reveal the utility of pyrimidine derivatives in material science, particularly in developing novel colorimetric pH sensors and logic gates (Han Yan et al., 2017).